Cas no 2228527-12-4 (1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine
• CAS No: 2228527-12-4
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 5953571
• PubChem ID: 165841610
• Update Time: 2025-06-08

1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine
• 2228527-12-4
• 1-[(ethylsulfanyl)methyl]-3,3-difluorocyclobutan-1-amine
• EN300-1954346

• Inchi： 1S/C7H13F2NS/c1-2-11-5-6(10)3-7(8,9)4-6/h2-5,10H2,1H3
• InChI Key： PSYIKWGIDPDUBU-UHFFFAOYSA-N
• SMILES： S(CC)CC1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 181.07367692g/mol
• Monoisotopic Mass: 181.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine (CAS No. 2228527-12-4)

The compound 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine (CAS No. 2228527-12-4) is a specialized organic molecule featuring a unique cyclobutane core with difluorinated and ethylsulfanyl functional groups. Its structural complexity and potential applications in pharmaceuticals, agrochemicals, and material science have garnered significant interest among researchers. The presence of both fluorine and sulfur atoms in its framework enhances its reactivity and binding properties, making it a valuable candidate for drug discovery and catalytic studies.

In recent years, the demand for fluorinated cyclobutane derivatives has surged due to their metabolic stability and bioavailability, traits highly sought after in medicinal chemistry. The 1-(ethylsulfanyl)methyl moiety further diversifies its utility, enabling applications in protease inhibition and enzyme modulation. This aligns with current trends in precision medicine and targeted therapy, where researchers frequently search for "novel fluorinated amine compounds" or "sulfur-containing cyclobutane analogs" to address challenges in drug design.

From a synthetic perspective, CAS No. 2228527-12-4 exemplifies advancements in stereoselective synthesis and green chemistry. Its preparation often involves Pd-catalyzed cross-coupling or nucleophilic substitution, topics frequently queried in academic databases. The compound’s difluorocyclobutane ring also resonates with the growing focus on bioisosteres, a popular keyword in computational chemistry and AI-driven molecular modeling.

Environmental and industrial applications of 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine are under exploration, particularly in high-performance polymers and liquid crystals. Its thermal stability and electronic properties make it relevant to searches like "fluorinated materials for OLEDs" or "sulfur-based additives for coatings." These niches highlight its cross-disciplinary appeal, bridging gaps between organic synthesis and materials engineering.

Safety and handling protocols for this compound adhere to standard laboratory practices, with no significant hazards reported under normal conditions. Researchers often seek "safe handling of fluorinated amines" or "storage guidelines for sulfur-containing compounds," reflecting broader concerns about chemical safety and regulatory compliance in industrial settings.

In summary, 1-(ethylsulfanyl)methyl-3,3-difluorocyclobutan-1-amine (CAS No. 2228527-12-4) represents a versatile scaffold with multifaceted applications. Its alignment with trending topics like sustainable chemistry, drug discovery, and advanced materials ensures its continued relevance in scientific literature and patent filings. Future studies may explore its pharmacokinetic profiles or catalytic efficiencies, further solidifying its role in innovation-driven industries.